Cas no 573950-93-3 (5-(4-Fluorophenyl)-4-((4-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-Fluorophenyl)-4-((4-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-thiol
• CAS No: 573950-93-3
• MF: C₁₅H₁₀FN₅O₂S
• MW: 343.335604190826
• CID: 2859122
• PubChem ID: 6860847
• Update Time: 2025-04-21

5-(4-Fluorophenyl)-4-((4-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• STL003434
• 5-(4-Fluorophenyl)-4-((4-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-thiol
• 5-(4-fluorophenyl)-4-{[(E)-(4-nitrophenyl)methylidene]amino}-4H-1,2,4-triazol-3-yl hydrosulfide
• 5-(4-fluorophenyl)-4-{[(E)-(4-nitrophenyl)methylidene]amino}-4H-1,2,4-triazole-3-thiol
• 5-(4-fluorophenyl)-4-{[(E)-(4-nitrophenyl)methylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AKOS005703251
• STL050327
• 643-799-7
• 573950-93-3
• AKOS024320234

• Inchi： 1S/C15H10FN5O2S/c16-12-5-3-11(4-6-12)14-18-19-15(24)20(14)17-9-10-1-7-13(8-2-10)21(22)23/h1-9H,(H,19,24)/b17-9+
• InChI Key： JHXOYXQYWKPKJY-RQZCQDPDSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)F)N1/N=C/C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 343.05392391Da
• Monoisotopic Mass: 343.05392391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų